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The Sakhalin shelf, a region of rich biodiversity and significant hydrocarbon reserves, hosts two

major oil and gas developments: Sakhalin-I and Sakhalin-II. While both projects are crucial to

the energy landscape, their operations have raised considerable environmental concerns. This

guide provides a comparative analysis of the environmental impacts of the Sakhalin-I and

Sakhalin-II projects, drawing on available data and environmental monitoring protocols.

Key Environmental Impact Comparison
The primary environmental concerns for both projects revolve around their potential effects on

the marine and terrestrial ecosystems of Sakhalin Island. This includes impacts on the critically

endangered Western Gray Whale population, the island's numerous salmon-bearing rivers, and

the risk of oil spills in a harsh and seismically active environment.

Data Presentation: A Comparative Overview
Directly comparable quantitative data on the environmental performance of both projects is not

always publicly available in a standardized format. However, based on various reports and

environmental assessments, the following table provides a summary of key aspects.
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Feature Sakhalin-I Sakhalin-II

Operator

Exxon Neftegas Ltd. (until

2022), currently managed by a

Rosneft subsidiary[1]

Sakhalin Energy Investment

Company Ltd. (SEIC)[2]

Key Fields
Chayvo, Odoptu, Arkutun-

Dagi[1]

Piltun-Astokhskoye,

Lunskoye[2]

Production (Oil)
Current production: ~250,000

barrels per day[1][3]

Current production: ~395,000

barrels per day[2][3]

Production (Gas)
Estimated reserves: 485 billion

cubic meters[4]

LNG plant capacity: 9.6 million

tonnes per year[2]

Impact on Western Gray

Whales

Proximity to feeding grounds

has raised concerns from

scientists and environmental

groups.[1] The project has

invested in a whale monitoring

program.

The project's offshore

platforms are near the whales'

summer feeding grounds, a

key concern for environmental

groups.[2][5] SEIC has been

advised by the Western Gray

Whale Advisory Panel

(WGWAP).[6][7]

Impact on Salmon Fisheries
Onshore pipelines cross

salmon-spawning rivers.

Onshore pipelines cross over

1,000 rivers and streams,

many of which are salmon

spawning grounds, raising

concerns about habitat

destruction.[8][9][10]

Waste Management

Information on specific waste

volumes is not readily

available.

Accused of dumping one

million tons of dredging spoil

into the sea.[8][9]

Oil Spill Risk & Incidents Operates in a region with high

seismic activity, posing a risk

of pipeline damage and spills.

Operates in a seismically

active and harsh climate, with

documented concerns about

oil spill risks. A dredger

contracted by Sakhalin Energy

was involved in a fuel oil spill in
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2004.[11] There have been

other unconfirmed reports of

spills.[11]

Environmental Impact

Assessment (EIA)

Subject to environmental

monitoring and regulations.

The adequacy of the EIA has

been challenged by

environmental groups, leading

to legal disputes.[8]

Experimental Protocols: Monitoring Environmental
Impacts
Both projects have implemented environmental monitoring programs, particularly focusing on

the sensitive marine and riverine ecosystems.

Western Gray Whale Monitoring
The conservation of the Western Gray Whale has been a focal point of environmental efforts

for both projects. The Western Gray Whale Advisory Panel (WGWAP), an independent group of

scientists, was established to provide advice to Sakhalin Energy (Sakhalin-II) on mitigating the

impacts of its operations.[6][7] While initially listed as Critically Endangered, the western gray

whale population showed an annual growth of 3-4% between 2004 and 2015, with the

population increasing from an estimated 115 to 174 individuals.[6][12] The status has since

been downlisted to Endangered.[7][13]

Methodology for Population Assessment:

Photo-identification: This is a primary method used to monitor the whale population.

Individual whales are identified based on natural markings on their skin, flukes, and dorsal

humps. Photographs are collected during vessel-based surveys and compared to a catalog

of known individuals. This allows researchers to track population size, birth and death rates,

and individual movements.

Population Modeling: Statistical models are used to analyze the photo-identification data and

estimate population trends, survival rates, and reproductive success. These models can also

be used to assess the potential impacts of various threats.
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Acoustic Monitoring: Underwater acoustic recorders are used to monitor the soundscape of

the whales' feeding grounds. This helps in understanding the potential disturbance from

industrial noise, such as seismic surveys and vessel traffic, on whale behavior.

Salmon Population and River Ecosystem Monitoring
The onshore pipelines for both projects cross numerous rivers that are critical for salmon

spawning. Monitoring programs are in place to assess the impact of these crossings on river

ecosystems and salmon populations.

Methodology for River Biosystems Monitoring (Sakhalin-II):

Regular Monitoring: Monitoring is conducted during three hydrological seasons: spring

floods, summer low water, and autumn high water.[10]

Control and Impact Sites: Samples are collected from two cross-sections on each river: an

upper, baseline section with no impact from the project's assets, and a lower, control section.

[10]

Parameters Monitored: The monitoring includes assessment of surface water and bottom

sediment quality, benthos communities (organisms living on the riverbed), and ichthyofauna

(fish populations), with a focus on the area and quality of potential salmon spawning

grounds.[10]

Riverbed Deformation Analysis: The monitoring program also assesses for any significant

horizontal or vertical deformations of the riverbeds at pipeline crossings.[10]

Visualizing the Environmental Impact Pathways
The following diagrams, created using the DOT language, illustrate the logical relationships

between the projects' activities and their potential environmental consequences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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